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Compound of Interest

Compound Name: ONO-9780307

Cat. No.: B8201820 Get Quote

For researchers, scientists, and drug development professionals handling ONO-9780307, a

specific synthetic LPA1 (lysophosphatidic acid receptor 1) antagonist, adherence to proper

disposal procedures is crucial for maintaining laboratory safety and environmental compliance.

This guide provides essential, step-by-step information for the safe and responsible disposal of

this compound.

The primary source for disposal information is the Safety Data Sheet (SDS) provided by the

manufacturer. While specific instructions may vary slightly between suppliers, the general

principles for the disposal of chemical waste in a laboratory setting should be strictly followed.

Key Disposal Considerations
Disposal of ONO-9780307, as with any chemical waste, should be managed in accordance

with all applicable local, state, and federal regulations. It is imperative to treat the compound

and any contaminated materials as hazardous waste unless explicitly stated otherwise in the

official Safety Data Sheet.

Step-by-Step Disposal Procedure:
Consult the Safety Data Sheet (SDS): Before beginning any disposal process, thoroughly

review Section 13: "Disposal considerations" of the SDS for ONO-9780307 provided by the

specific supplier (e.g., MedchemExpress, AbMole BioScience, GlpBio). This section will

contain the most accurate and detailed instructions.
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Waste Segregation:

Do not mix ONO-9780307 waste with other waste streams unless explicitly permitted.

Collect waste ONO-9780307 and any materials contaminated with it (e.g., pipette tips,

gloves, empty vials) in a designated, properly labeled, and sealed hazardous waste

container.

Container Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste" and the

full chemical name: "ONO-9780307".

Include the date when the waste was first added to the container.

Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

Ensure the storage area is well-ventilated.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and proper disposal of the

waste.

Never dispose of ONO-9780307 down the drain or in the regular trash.

Handling Spills
In the event of a spill, consult Section 6: "Accidental release measures" of the Safety Data

Sheet for appropriate cleanup procedures. Generally, this involves:

Wearing appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.
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Containing the spill with an inert absorbent material.

Collecting the absorbed material into a designated hazardous waste container.

Cleaning the spill area as directed in the SDS.

Quantitative Data Summary
Property Value Source

Purity ≥99.0% AbMole BioScience

Solubility in DMSO 100 mg/mL AbMole BioScience

Logical Workflow for Disposal
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ONO-9780307 Disposal Workflow

Start: Need to Dispose of ONO-9780307

Consult Safety Data Sheet (SDS)
(Section 13: Disposal considerations)

Segregate Waste
(ONO-9780307 & contaminated materials)

Label Waste Container
('Hazardous Waste', Chemical Name, Date)

Store in Designated Area
(Secure, Ventilated)

Contact EHS or Licensed Contractor

Arrange for Professional Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of ONO-9780307.
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Disclaimer: This information is intended as a general guide. Always refer to the specific Safety

Data Sheet provided by the manufacturer and follow all institutional and regulatory guidelines

for chemical waste disposal.

To cite this document: BenchChem. [Proper Disposal of ONO-9780307: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8201820#ono-9780307-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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